Cas no 38228-27-2 (N,N-Diethyl-3,5-dimethoxybenzamide)

• Product Name: N,N-Diethyl-3,5-dimethoxybenzamide
• CAS No: 38228-27-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD01215858
• CID: 1488535
• PubChem ID: 4075317
• Update Time: 2025-10-29

N,N-Diethyl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,N-diethyl-3,5-dimethoxy-
• SCHEMBL1520159
• 38228-27-2
• N,N-diethyl-3,5-dimethoxybenzamide
• STK416522
• EN300-203223
• PECSIVWYAKBXFM-UHFFFAOYSA-N
• 3,5-dimethoxy-N,N-diethylbenzamide
• G22945
• AKOS003277464
• N,N-diethyl-3,5-dimethoxy-benzamide
• N,N-Diethyl-3,5-dimethoxybenzamide

• MDL： MFCD01215858
• Inchi： 1S/C13H19NO3/c1-5-14(6-2)13(15)10-7-11(16-3)9-12(8-10)17-4/h7-9H,5-6H2,1-4H3
• InChI Key： PECSIVWYAKBXFM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)OC)OC)N(CC)CC

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 389.1±32.0 °C at 760 mmHg
• PSA: 38.77
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N,N-Diethyl-3,5-dimethoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Diethyl-3,5-dimethoxybenzamide

Recent Advances in the Study of N,N-Diethyl-3,5-dimethoxybenzamide (CAS: 38228-27-2): A Comprehensive Research Brief

N,N-Diethyl-3,5-dimethoxybenzamide (CAS: 38228-27-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic uses. The information presented here is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of N,N-Diethyl-3,5-dimethoxybenzamide as a key intermediate in the synthesis of more complex bioactive molecules. Its structural motif, characterized by the presence of dimethoxy and diethylamide groups, has been exploited in the development of novel drug candidates. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported promising in vitro results, suggesting the compound's potential as a lead structure for further optimization.

In addition to its synthetic applications, N,N-Diethyl-3,5-dimethoxybenzamide has been investigated for its direct biological effects. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its interaction with cellular receptors, revealing moderate affinity for certain G-protein-coupled receptors (GPCRs). These findings open new avenues for the compound's use in modulating receptor-mediated signaling pathways, which could be relevant in the treatment of neurological disorders. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential as a photoprotective agent. Research conducted at the University of Tokyo (2023) investigated its UV-absorbing properties, demonstrating that N,N-Diethyl-3,5-dimethoxybenzamide exhibits strong absorption in the UV-B range. This characteristic makes it a candidate for inclusion in sunscreen formulations, although its stability under prolonged UV exposure remains a subject of ongoing research. The study also noted the need for comprehensive toxicological assessments to ensure its safety for topical applications.

Despite these promising developments, challenges remain in the practical application of N,N-Diethyl-3,5-dimethoxybenzamide. A critical review published in Current Opinion in Chemical Biology (2024) highlighted issues related to its solubility and bioavailability, which could limit its therapeutic potential. Several research groups are currently exploring structural modifications to address these limitations, with preliminary results indicating that the introduction of hydrophilic substituents may improve the compound's physicochemical properties without compromising its biological activity.

In conclusion, N,N-Diethyl-3,5-dimethoxybenzamide (CAS: 38228-27-2) represents a versatile compound with multiple applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic utility, biological activities, and potential therapeutic uses, although further research is needed to overcome existing challenges. This research brief underscores the importance of continued investigation into this compound, which may yield valuable insights for drug discovery and development in the coming years.